Cas no 1698099-71-6 (4-methyl-1-2-(propane-2-sulfonyl)ethyl-1H-pyrazol-3-amine)

• Product Name: 4-methyl-1-2-(propane-2-sulfonyl)ethyl-1H-pyrazol-3-amine
• CAS No: 1698099-71-6
• MF: C₉H₁₇N₃O₂S
• MW: 231.315180540085
• CID: 5611942
• PubChem ID: 106724729
• Update Time: 2023-11-24

4-methyl-1-2-(propane-2-sulfonyl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-804731
• 4-methyl-1-[2-(propane-2-sulfonyl)ethyl]-1H-pyrazol-3-amine
• 1698099-71-6
• 4-methyl-1-2-(propane-2-sulfonyl)ethyl-1H-pyrazol-3-amine

• Inchi： 1S/C9H17N3O2S/c1-7(2)15(13,14)5-4-12-6-8(3)9(10)11-12/h6-7H,4-5H2,1-3H3,(H2,10,11)
• InChI Key： YZGJHOHEEJOHNL-UHFFFAOYSA-N
• SMILES： S(CCN1C=C(C)C(N)=N1)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 231.10414797g/mol
• Monoisotopic Mass: 231.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams